Cas no 29847-17-4 (b-D-Glucopyranoside, methyl2-deoxy-2-[[(methylnitrosoamino)carbonyl]amino]-)

• Product Name: b-D-Glucopyranoside, methyl2-deoxy-2-[[(methylnitrosoamino)carbonyl]amino]-
• CAS No: 29847-17-4
• MF: C₉H₁₇N₃O₇
• MW: 279.247182607651
• CID: 281643
• PubChem ID: 161649
• Update Time: 2025-04-19

b-D-Glucopyranoside, methyl2-deoxy-2-[[(methylnitrosoamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, methyl2-deoxy-2-[[(methylnitrosoamino)carbonyl]amino]-
• Methyl 2-deoxy-2-(3-methyl-3-nitrosoureido)-β-D-glucopyranoside
• Methyl 2-deoxy-2-({hydroxy[methyl(nitroso)amino]methylidene}amino)hexopyranoside
• DTXSID00952297
• beta-D-Methyl 2-deoxy-2-(3-methyl-3-nitrosoureido)glucopyranoside
• Glucopyranoside, methyl 2-deoxy-2-(3-methyl-3-nitrosoureido)-, beta-D-
• beta-D-Glucopyranoside, methyl 2-deoxy-2-(((methylnitrosoamino)carbonyl)amino)-
• A822587
• 3-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-methoxy-3-oxanyl]-1-methyl-1-nitrosourea
• 29847-17-4
• beta-Methylstreptozotocin
• 3-[(2R,3R,4R,5S,6R)-6-(hydroxymethyl)-2-methoxy-4,5-bis(oxidanyl)oxan-3-yl]-1-methyl-1-nitroso-urea
• CHEMBL3278566

• Inchi： 1S/C9H17N3O7/c1-12(11-17)9(16)10-5-7(15)6(14)4(3-13)19-8(5)18-2/h4-8,13-15H,3H2,1-2H3,(H,10,16)/t4-,5-,6-,7-,8-/m1/s1
• InChI Key： GCHXDOZUGBLXKB-FMDGEEDCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(N(C)N=O)=O)OC

Computed Properties

• Exact Mass: 279.10664989g/mol
• Monoisotopic Mass: 279.10664989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.3793 (rough estimate)
• Boiling Point: 422.02°C (rough estimate)
• Refractive Index: 1.4830 (estimate)